Cas no 141193-56-8 (1H,3H-Naphtho[1,8-cd]pyran-6,7-dicarboxylicacid, 1,3-dioxo-, sodium salt, hydrate (1:1:1))

• Product Name: 1H,3H-Naphtho[1,8-cd]pyran-6,7-dicarboxylicacid, 1,3-dioxo-, sodium salt, hydrate (1:1:1)
• CAS No: 141193-56-8
• MF: C₁₄H₇NaO₈
• MW: 326.190355539322
• CID: 164053
• PubChem ID: 23689271
• Update Time: 2025-04-19

1H,3H-Naphtho[1,8-cd]pyran-6,7-dicarboxylicacid, 1,3-dioxo-, sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Naphtho[1,8-cd]pyran-6,7-dicarboxylicacid, 1,3-dioxo-, sodium salt, hydrate (1:1:1)
• 1,4,5,8-Ntcaa
• 1,3-Dioxo-1H,3H-naphtho(1,8-cd)pyran-6,7-dicarboxylate
• 1,3-Dioxo-1H,3H-naphtho(1,8-cd)pyran-6,7-dicarboxylic acid monosodium salt, monohydrate
• 1,4,5,8-Naphthalene tetracarboxylic acid 4,5-anhydride
• 1,4,5,8-Naphthalene tetracarboxylic acid 4,5-anhydride, monosodium salt, monohydrate
• 1H,3H-Naphtho(1,8-cd)pyran-6,7-dicarboxylic acid, 1,3-dioxo-, monosodium salt, monohydrate
• sodium 7-carboxy-1,3-dioxo-1H,3H-benzo[de]isoc
• sodium;10-carboxy-2,4-dioxo-3-oxatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-8-carboxylate;hydrate
• 141193-56-8
• DTXSID10161590

• Inchi： 1S/C14H6O7.Na.H2O/c15-11(16)5-1-3-7-10-8(14(20)21-13(7)19)4-2-6(9(5)10)12(17)18;;/h1-4H,(H,15,16)(H,17,18);;1H2/q;+1;/p-1
• InChI Key： RDJGLPAABZYBBS-UHFFFAOYSA-M
• SMILES： [Na+].O1C(C2C=CC(C(=O)O)=C3C(C(=O)[O-])=CC=C(C1=O)C3=2)=O.O

Computed Properties

• Exact Mass: 286.01128
• Monoisotopic Mass: 326.003862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 122

Experimental Properties

• Density: g/cm3
• Boiling Point: 692.8°Cat760mmHg
• Flash Point: 272.2°C
• PSA: 117.97